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Compound of Interest

Compound Name: Methyl dithioacetate

CAS No.: 2168-84-5

Cat. No.: B1210734

Get Quote

CAS: 2168-84-5 | Formula:

| MW: 106.21 g/mol

Executive Summary
Methyl dithioacetate (

) represents the simplest aliphatic dithioester, serving as a critical building block in the
synthesis of heterocycles (e.g., thiazoles, 1,3-dithiolanes) and as a chain transfer agent in
RAFT polymerization.[1] Its spectroscopic signature is distinct from its oxygenated analogs
(methyl acetate and methyl thioacetate) due to the profound magnetic anisotropy and electron-
releasing character of the thiocarbonyl (

) group. This guide provides a definitive reference for the 1H and 13C NMR chemical shifts,
synthesis protocols, and structural assignment logic.

Chemical Structure and Electronic Environment
The unique NMR properties of methyl dithioacetate arise from the thiocarbonyl group. Unlike

the carbonyl group (
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), the thiocarbonyl (

) bond is longer, weaker, and more polarizable.[1]

Thiocarbonyl Anisotropy: The

group exerts a strong deshielding effect on adjacent protons and carbons, significantly
shifting resonances downfield compared to carbonyl analogs.[1]

Resonance Structures: The dithiocarboxylate moiety exhibits significant resonance

delocalization (

), increasing the double-bond character of the

single bond and affecting the rotational barrier.[1]

Structural Representation
The molecule consists of two distinct methyl groups:[2]

Thiocarbonyl-methyl (

): Attached directly to the

thiocarbonyl carbon.

S-methyl (

): Attached to the sulfur atom.

Experimental Synthesis Protocol
To ensure spectral accuracy, methyl dithioacetate is best prepared via the carbodithioation of

Grignard reagents, avoiding the impurities common in thionation routes.[1]

Reagents
Methylmagnesium iodide (MeMgI) or Bromide (3.0 M in ether).

Carbon disulfide (
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) (Anhydrous).

Methyl iodide (MeI).

Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Methodology
Grignard Formation: In a flame-dried 3-neck flask under

, prepare MeMgI from Mg turnings and MeI in anhydrous THF.

Carbodithioation: Cool the solution to -20°C. Add

(1.1 equiv) dropwise. The solution will turn deep red/orange, indicating the formation of the
dithiocarboxylate salt (

).[1]

Methylation: Allow to warm to 0°C, then add MeI (1.1 equiv) to quench the intermediate. Stir

for 1 hour at room temperature.

Workup: Quench with ice-cold saturated

. Extract with diethyl ether (

).[3] Wash organics with brine, dry over

, and concentrate in vacuo.

Purification: Distill under reduced pressure (sensitive to heat; keep bath <60°C). Methyl
dithioacetate appears as a yellow/orange oil with a pungent odor.

NMR Spectral Analysis
1H NMR Spectroscopy
The proton spectrum is characterized by two distinct singlets. The assignment is counter-

intuitive compared to esters but follows the deshielding cone of the

bond.
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Solvent:

(Reference: 7.26 ppm) Frequency: 300-500 MHz

Assignment Moiety

Chemical Shift
(

, ppm)

Multiplicity Integration

Thiocarbonyl-

methyl
2.85 – 2.92 Singlet (s) 3H

S-methyl 2.60 – 2.68 Singlet (s) 3H

Mechanistic Insight:

The

protons are significantly deshielded (shifted downfield to ~2.9 ppm) compared to methyl
acetate (~2.0 ppm) or methyl thioacetate (~2.4 ppm). This is due to the strong magnetic
anisotropy of the

bond.

The

protons appear upfield of the thiocarbonyl-methyl group but downfield of a typical thioether
due to the electron-withdrawing nature of the adjacent

system.

13C NMR Spectroscopy
The carbon spectrum provides the most diagnostic feature: the ultra-low field resonance of the

thiocarbonyl carbon.[1]

Solvent:

(Reference: 77.16 ppm)
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Assignment Moiety
Chemical Shift (

, ppm)
Characteristics

Thiocarbonyl 225.0 – 230.0
Weak intensity

(quaternary)

Thiocarbonyl-methyl 32.0 – 35.0 -

S-methyl 19.0 – 21.0 -

Diagnostic Value: The signal at >225 ppm is the "smoking gun" for dithioesters. Carbonyl

carbons (

) typically resonate at 160–180 ppm (esters) or 200–210 ppm (ketones). The 50+ ppm
downfield shift is unique to the thiocarbonyl functionality.

Visualization of Analytical Logic
The following diagram illustrates the workflow for assigning the NMR signals and distinguishing

methyl dithioacetate from its oxygenated byproduct, methyl thioacetate.
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Chemical Shift Logic

Crude Reaction Mixture
(Yellow Oil)

1H NMR Analysis
(CDCl3)

13C NMR Analysis
(CDCl3)

Signal Identification

Two Singlets Quaternary Carbon

Methyl Dithioacetate
(Target)

1H: 2.91 & 2.65 ppm
13C: >225 ppm (C=S)

Methyl Thioacetate
(Byproduct)

1H: 2.41 & 2.33 ppm
13C: ~195 ppm (C=O)

C=S Anisotropy:
Deshields alpha-protons

(>2.8 ppm)

C=S Carbon:
Extreme Downfield

(225-230 ppm)

Click to download full resolution via product page

Caption: Logical workflow for distinguishing Methyl Dithioacetate from thio-byproducts using

NMR markers.

Impurity Profile & Troubleshooting
When synthesizing or analyzing methyl dithioacetate, researchers often encounter specific

impurities.
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Impurity Source 1H NMR Signature

Methyl Thioacetate
Hydrolysis of

or incomplete thionation

Singlets at 2.41 ppm (

) and 2.33 ppm (

).

Carbon Disulfide Excess reagent
No 1H signal. 13C signal at

192 ppm.

Methyl Iodide Excess alkylating agent Singlet at 2.16 ppm.

Diethyl Ether Residual solvent
Triplet (1.2 ppm) and Quartet

(3.5 ppm).

Storage Note: Methyl dithioacetate is sensitive to oxidation and hydrolysis. Store under inert

atmosphere (Argon/Nitrogen) at -20°C. Degradation is often signaled by the loss of the deep

yellow/orange color and the appearance of peaks corresponding to methyl thioacetate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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